(2S)-3-[(2-aminophenyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid

• Molecular Formula: C14H21N3O4
• Molecular Weight: 295.33 g/mol
• IUPAC Name: (2S)-3-(2-aminoanilino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C14H21N3O4/c1-14(2,3)21-13(20)17-11(12(18)19)8-16-10-7-5-4-6-9(10)15/h4-7,11,16H,8,15H2,1-3H3,(H,17,20)(H,18,19)/t11-/m0/s1
• InChI Key: VJSHIAIYIGMNRN-NSHDSACASA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CNC1=CC=CC=C1N)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)NC(CNC1=CC=CC=C1N)C(=O)O

Description

(2S)-3-[(2-aminophenyl)amino]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid is a useful research compound. Its molecular formula is C14H21N3O4 and its molecular weight is 295.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A suspension of 1.0 eq of 89 and 0.1 wt/wt eq of 10% Pd on carbon in 35 mL of EtOH was hydrogenated under 50 psi of H2 for 30 min, until consumption of H2 ceased. The reaction mixture was filtered through Celite. The filtrate was concentrated by rotary evaporation. The crude material was dried under vacuum to give acid 90.